5-[(2-chlorophenoxy)methyl]-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups around the central furan ring. The exact structure would depend on the specific synthesis route used .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could make it more soluble in polar solvents .Scientific Research Applications
Synthesis and Biological Activity
Anticancer and Apoptosis Induction : The synthesis of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid derivatives has shown that these compounds exhibit moderate to strong antiproliferative activity and can induce apoptosis in human leukemia cell lines. This indicates their potential as anticancer agents (Chandrappa et al., 2009).
Nematicidal and Antimicrobial Activity : A new series of compounds synthesized by reaction with thioglycolic acid demonstrated significant nematicidal activity against certain nematodes and also showed appreciable antibacterial and antifungal activities, suggesting their application in agricultural and pharmaceutical fields (Reddy et al., 2010).
Anti-inflammatory and Analgesic Agents : Novel compounds derived from visnaginone and khellinone have been synthesized and shown to possess COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities with reduced gastrointestinal toxicity, indicating their potential as safer anti-inflammatory drugs (Abu‐Hashem et al., 2020).
Antiprotozoal Agents : Dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines were synthesized and demonstrated significant in vitro and in vivo activity against protozoal infections, showcasing their potential as antiprotozoal agents (Ismail et al., 2004).
Synthesis and Chemical Properties
Thiazole and 1,3,4-Thiadiazole Derivatives : Research into thiazole and 1,3,4-thiadiazole derivatives has revealed their potential as potent anticancer agents, highlighting the importance of the thiazole moiety in pharmacological activity (Gomha et al., 2017).
Furan Ring Containing Organic Ligands : The synthesis and analysis of furan ring-containing organic ligands and their metal complexes demonstrated their antimicrobial activities, suggesting their use in developing new antimicrobial agents (Patel, 2020).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
5-[(2-chlorophenoxy)methyl]-N-[3-(2-oxopropyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3O4S/c1-10(22)8-15-19-17(26-21-15)20-16(23)14-7-6-11(25-14)9-24-13-5-3-2-4-12(13)18/h2-7H,8-9H2,1H3,(H,19,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTFXEWOTMYDZDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC1=NSC(=N1)NC(=O)C2=CC=C(O2)COC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.